Cas no 2137993-02-1 (2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137993-02-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 6252760
• PubChem ID: 165470661
• Update Time: 2025-05-27

2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077858
• 2137993-02-1
• 2-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C8H6F3N3O/c1-4-12-6-2-5(8(9,10)11)3-7(15)14(6)13-4/h2-3H,1H3,(H,12,13)
• InChI Key： XCKYQOQQGSXKEB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N2C(=C1)N=C(C)N2)=O)(F)F

Computed Properties

• Exact Mass: 217.04629631g/mol
• Monoisotopic Mass: 217.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Research Brief on 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137993-02-1)

2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137993-02-1) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the triazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The trifluoromethyl group at the 7-position and the hydroxyl group at the 5-position are believed to play critical roles in its biological activity, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol. In vitro experiments have demonstrated its potent inhibitory activity against several key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and asthma. Additionally, preliminary data indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines, warranting further investigation into its anticancer potential.

The synthesis of 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol has been optimized in recent studies to improve yield and purity. A multi-step synthetic route involving the condensation of 2-amino-5-hydroxy-7-(trifluoromethyl)pyridine with methyl hydrazine carboxylate has been reported, followed by cyclization under mild acidic conditions. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity. These synthetic advancements are crucial for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol have revealed favorable absorption and distribution profiles in animal models. The compound exhibits good oral bioavailability and moderate plasma protein binding, which are desirable properties for drug candidates. However, its metabolism and elimination pathways require further investigation to assess potential drug-drug interactions and long-term safety. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, 2-methyl-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research in inflammatory and oncological indications. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models. The continued exploration of this compound may lead to breakthroughs in targeted therapies for unmet medical needs.